Cas no 10391-08-9 (7H-5a,8-Methano-11H-cyclohepta[c]furo[3,4-e][1]benzopyran-5,6-dione,decahydro-13-hydroxy-1,1-dimethyl-7-methylene-,(3aS,5aS,8R,10aS,10bS,13R,13aR)-)

• Product Name: 7H-5a,8-Methano-11H-cyclohepta[c]furo[3,4-e][1]benzopyran-5,6-dione,decahydro-13-hydroxy-1,1-dimethyl-7-methylene-,(3aS,5aS,8R,10aS,10bS,13R,13aR)-
• CAS No: 10391-08-9
• Molecular Formula: C₂₀H₂₆O₅
• Molecular Weight: 346.417446613312
• CID: 160131
• PubChem ID: 11382408

7H-5a,8-Methano-11H-cyclohepta[c]furo[3,4-e][1]benzopyran-5,6-dione,decahydro-13-hydroxy-1,1-dimethyl-7-methylene-,(3aS,5aS,8R,10aS,10bS,13R,13aR)- Properties

Names and Identifiers

• 7H-5a,8-Methano-11H-cyclohepta[c]furo[3,4-e][1]benzopyran-5,6-dione,decahydro-13-hydroxy-1,1-dimethyl-7-methylene-,(3aS,5aS,8R,10aS,10bS,13R,13aR)-
• (-)-Isodocarpin
• Isodocarpin
• 13-hydroxy-1,1-dimethyl-7-methylidenedecahydro-5a,8-methanocyclohepta[c]furo[3,4-e]chromene-5,6(7H)-dione
• Enmein, 13-deoxy-
• Macrocalin A
• [ "Macrocalin A" ]
• (1S,4S,8R,9R,12S,13S,16R)-9-hydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione
• 10391-08-9
• F92770
• CHEMBL3093767
• (1S,4S,8R,9R,12S,13S,16R)-9-hydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.0,.0,.0,]nonadecane-2,18-dione
• AKOS026674270
• (3R,3aR,6aS,8aS,11R,13aS,13bS)-3-hydroxy-4,4-dimethyl-10-methylenedecahydro-1H,8H-8a,11-methanocyclohepta[c]furo[3,4-e]chromene-8,9(10H)-dione
• 13-Hydroxy-1,1-dimethyl-7-methylidenedecahydro-5H,11H-5a,8-methanocyclohepta[c]furo[3,4-e][1]benzopyran-5,6(7H)-dione
• DTXSID30908666
• 9-Hydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione
• DA-65194

• InChIKey： QOAOBBJDPFYUKJ-RVMSTXCCSA-N
• Inchi： 1S/C20H26O5/c1-10-11-4-5-12-19(8-11,15(10)21)17(23)25-13-6-7-18(2,3)14-16(22)24-9-20(12,13)14/h11-14,16,22H,1,4-9H2,2-3H3/t11-,12-,13+,14-,16-,19+,20-/m1/s1
• SMILES： O1C([C@]23C(C(=C)[C@H](CC[C@H]2[C@@]24CO[C@H]([C@@H]2C(C)(C)CC[C@H]14)O)C3)=O)=O

Computed Properties

• Exact Mass: 346.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 346.17802393g/mol
• Heavy Atom Count: 25
• Complexity: 696
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 2.22460
• PSA: 72.83000
• Boiling Point: 568.7±50.0 °C at 760 mmHg
• Melting Point: 270-273 ºC
• Vapor Pressure: 0.0±3.5 mmHg at 25°C
• Flash Point: 205.0±23.6 °C
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones